2(3H)-Benzothiazolimine, 3-[3-(methylthio)propyl]-6-(trifluoromethoxy)-

• CAS No.: 139122-56-8
• Molecular Formula: C12H13F3N2OS2
• Molecular Weight: 322.4 g/mol
• IUPAC Name: 3-(3-methylsulfanylpropyl)-6-(trifluoromethoxy)-1,3-benzothiazol-2-imine
• InChI: InChI=1S/C12H13F3N2OS2/c1-19-6-2-5-17-9-4-3-8(18-12(13,14)15)7-10(9)20-11(17)16/h3-4,7,16H,2,5-6H2,1H3
• InChI Key: MAEVCVVOXIXXTJ-UHFFFAOYSA-N
• Canonical SMILES: CSCCCN1C2=C(C=C(C=C2)OC(F)(F)F)SC1=N

Description

2(3H)-Benzothiazolimine, 3-[3-(methylthio)propyl]-6-(trifluoromethoxy)- is a useful research compound. Its molecular formula is C12H13F3N2OS2 and its molecular weight is 322.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(2-Trifluoroacetylimino-6-trifluoromethoxy-3-benzothiazolinyl)propyl p-toluenesulphonate (3.88 g) and sodium methanethiolate (1.03 g) in absolute ethanol (20 cc) are heated at 60° C. for 6 hours. After cooling to a temperature close to 20° C., the reaction mixture is concentrated to dryness under reduced pressure (20 mm Hg; 2.7 kPa). The oily residue is taken up in distilled water (50 cc) and the organic phase is extracted with ethyl ether (50 cc). After drying over magnesium sulphate and concentrating to dryness under reduced pressure, 2-imino-3-(3-methylthiopropyl)-6-trifluoromethoxybenzothiazoline (1.88 g) is obtained, which is converted to the hydrochloride melting at 181° C.